(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)(5-fluorobenzo[b]thiophen-2-yl)methanone

• IUPAC Name: (5-fluoro-1-benzothiophen-2-yl)-[2-(triazol-2-ylmethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H15FN4OS/c17-12-3-4-14-11(8-12)9-15(23-14)16(22)20-7-1-2-13(20)10-21-18-5-6-19-21/h3-6,8-9,13H,1-2,7,10H2
• InChI Key: HQTNFXLZYNMIEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC3=C(S2)C=CC(=C3)F)CN4N=CC=N4
• Molecular Formula: C16H15FN4OS
• Molecular Weight: 330.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray diffraction, NMR spectroscopy, and computational methods. Unfortunately, specific details about the molecular structure analysis of this compound are not available in the search results.

Scientific Research Applications

Anticonvulsant Activity

• A study on the design and synthesis of (5-amino-1,2,4-triazin-6-yl)(2-(benzo[d]isoxazol-3-yl) pyrrolidin-1-yl)methanone derivatives as sodium channel blockers demonstrated significant anticonvulsant activities, highlighting the potential of such compounds in treating convulsions (Malik & Khan, 2014).

Antimicrobial and Antifungal Activities

• The synthesis and antimicrobial activity of novel fluorine-containing pyrazoles and benzo[d]oxazoles were explored, indicating their effectiveness against various bacterial and fungal strains, thus underscoring the importance of such compounds in developing new antimicrobial agents (Gadakh et al., 2010).

Synthetic Methodologies

• Research on catalyst- and solvent-free synthesis of fluorinated compounds through microwave-assisted processes underscores the development of efficient and environmentally friendly synthetic approaches for producing structurally complex molecules (Moreno-Fuquen et al., 2019).

Anticancer Activity

• The synthesis and antitumor activity of 3-amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone demonstrated inhibition of cancer cell line proliferation, indicating the therapeutic potential of such compounds in cancer treatment (Tang & Fu, 2018).

Safety and Hazards

Understanding the safety and hazards of a compound is crucial for handling and storage. This includes knowing its toxicity, flammability, reactivity, and potential health effects. Unfortunately, specific details about the safety and hazards of this compound are not available in the search results.